Cas no 51953-22-1 (2H-Purin-2-one, 3,9-dihydro- (9CI))
51953-22-1 structure
Product Name:2H-Purin-2-one, 3,9-dihydro- (9CI)
CAS No:51953-22-1
MF:C5H4N4O
MW:136.111459732056
CID:1019158
PubChem ID:75323
Update Time:2025-04-20
2H-Purin-2-one, 3,9-dihydro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2H-Purin-2-one, 3,9-dihydro- (9CI)
- AKOS006343507
- 2H-Purin-2-one, 1,3-dihydro
- 2-Oxopurine
- DB-264250
- SCHEMBL276945
- oxypurine
- 51953-22-1
- DB-270409
- Purin-2(1H)-one
- 1h-purin-2-ol
- DB-270406
- 9H-Purin-2-ol(9ci)
- oxodihydropurine
- 3,9-dihydropurin-2-one
- 9H-Purin-2-ol #
- CRIZPXKICGBNKG-UHFFFAOYSA-N
- 1,3-Dihydro-2H-purin-2-one
- 51953-21-0
- 3,7-dihydropurin-2-one
- 2-Purinol
- 51953-15-2
- DB-259598
- 2H-PURIN-2-ONE, 3,9-DIHYDRO-
- 9H-Purin-2-ol
- Purin-2-ol
- 7H-Purin-2-ol
- 2H-Purin-2-one, 1,3-dihydro-
- 95121-01-0
- 2308-57-8
- DTXSID70177652
- 2H-PURIN-2-ONE, 1,9-DIHYDRO-
- 2-Hydroxypurine
-
- Inchi: 1S/C5H4N4O/c10-5-6-1-3-4(9-5)8-2-7-3/h1-2H,(H2,6,7,8,9,10)
- InChI Key: CRIZPXKICGBNKG-UHFFFAOYSA-N
- SMILES: O=C1N=CC2=C(N=CN2)N1
Computed Properties
- Exact Mass: 136.03851076g/mol
- Monoisotopic Mass: 136.03851076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 70.1Ų
2H-Purin-2-one, 3,9-dihydro- (9CI) Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
51953-22-1 (2H-Purin-2-one, 3,9-dihydro- (9CI)) Related Products
- 2308-57-8(2H-Purin-2-one,3,7-dihydro-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent